Carbanilic acid, m-hydroxy-, methyl ester, methylcarbamate
Overview
Description
Carbanilic acid, m-hydroxy-, methyl ester, methylcarbamate is a bioactive chemical.
Scientific Research Applications
Mass Spectrometric Study
Carbanilic acid derivatives, including m-hydroxy-, methyl ester, methylcarbamate, have been studied for their behavior in mass spectrometric analysis. A study by Voinov & El’kin (1992) investigated the formation of (M — H)− ions by resonance capture of electrons in compounds such as 3-hydroxymyristic and 3-ketomyristic acids and their methyl esters, highlighting the differing ion formation mechanisms in these compounds (Voinov & El’kin, 1992).
Synthesis of Amphiphilic Copolymers
Shi et al. (2010) explored the synthesis of novel monomers like 4-methyl-3-(carbamate)–carbanilic acid-4-cyclooctene ester (MCCCE) for creating amphiphilic polycyclooctene-graft-poly(ethylene glycol) copolymers. This research demonstrates the potential for carbanilic acid derivatives in advanced polymer chemistry and materials science (Shi et al., 2010).
Interaction with Herbicides
Research on herbicides has also involved carbanilic acid derivatives. Dortenzio & Norris (1979) investigated the interactions of desmedipham, a compound related to carbanilic acid derivatives, with other herbicides, highlighting its antagonistic effects on certain herbicidal activities (Dortenzio & Norris, 1979). Similarly, Anderson & Arnold (1984) studied the use of desmedipham and phenmedipham for weed control in sunflowers, contributing to the understanding of these compounds in agricultural contexts (Anderson & Arnold, 1984).
Pharmacological Research
In the field of pharmacology, research has been conducted on the hypocholesteremic activity of aralkylaminoethyl esters and ureas of substituted carbanilic acids (Rost et al., 1967). This study indicates potential therapeutic applications for carbanilic acid derivatives (Rost et al., 1967).
Environmental and Microbiological Studies
Environmental and microbiological studies have also utilized carbanilic acid derivatives. For instance, Miller (1982) developed a single derivatization method for routine analysis of bacterial whole-cell fatty acid methyl esters, including hydroxy acids, which can include carbanilic acid derivatives (Miller, 1982).
properties
CAS RN |
13684-67-8 |
|---|---|
Product Name |
Carbanilic acid, m-hydroxy-, methyl ester, methylcarbamate |
Molecular Formula |
C10H12N2O4 |
Molecular Weight |
224.21 g/mol |
IUPAC Name |
[3-(methoxycarbonylamino)phenyl] N-methylcarbamate |
InChI |
InChI=1S/C10H12N2O4/c1-11-9(13)16-8-5-3-4-7(6-8)12-10(14)15-2/h3-6H,1-2H3,(H,11,13)(H,12,14) |
InChI Key |
HDAVBVTVMRHOEP-UHFFFAOYSA-N |
SMILES |
CNC(=O)OC1=CC=CC(=C1)NC(=O)OC |
Canonical SMILES |
CNC(=O)OC1=CC=CC(=C1)NC(=O)OC |
Appearance |
Solid powder |
Other CAS RN |
13684-67-8 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Carbanilic acid, m-hydroxy-, methyl ester, methylcarbamate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-(3-Chloro-4-Methylphenyl)-3-{2-[({5-[(Dimethylamino)methyl]-2-Furyl}methyl)thio]ethyl}urea](/img/structure/B1668270.png)
